Cas no 349086-49-3 (4-(3-chlorophenyl)-N,N-dimethyl-1-piperazinesulfonamide)

• Product Name: 4-(3-chlorophenyl)-N,N-dimethyl-1-piperazinesulfonamide
• CAS No: 349086-49-3
• MF: C₁₂H₁₈ClN₃O₂S
• MW: 303.808220386505
• MDL: MFCD00232691
• CID: 3073648
• PubChem ID: 842568
• Update Time: 2025-04-21

4-(3-chlorophenyl)-N,N-dimethyl-1-piperazinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-N,N-dimethyl-1-piperazinesulfonamide
• 4-(3-chlorophenyl)-N,N-dimethyl-piperazine-1-sulfonamide
• STK098084
• 349086-49-3
• MFCD00232691
• CS-0323431
• Oprea1_708763
• CHEMBL1903832
• SMR000107309
• cid_842568
• HMS2415P05
• Oprea1_329954
• 4-(3-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide
• 7E-379S
• MLS000111385
• BDBM56299
• SCHEMBL20887231
• 4-(3-chlorophenyl)-N,N-dimethyltetrahydro-1(2H)-pyrazinesulfonamide
• AKOS000646849

• MDL： MFCD00232691
• Inchi： 1S/C12H18ClN3O2S/c1-14(2)19(17,18)16-8-6-15(7-9-16)12-5-3-4-11(13)10-12/h3-5,10H,6-9H2,1-2H3
• InChI Key： YRTXZLHFSCBLDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 303.0808257Da
• Monoisotopic Mass: 303.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.2Ų